Cas no 2229127-54-0 (4-(3-amino-1,1-difluoropropyl)benzonitrile)

• Product Name: 4-(3-amino-1,1-difluoropropyl)benzonitrile
• CAS No: 2229127-54-0
• MF: C₁₀H₁₀F₂N₂
• MW: 196.196609020233
• CID: 6244895
• PubChem ID: 165688408
• Update Time: 2025-10-23

4-(3-amino-1,1-difluoropropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,1-difluoropropyl)benzonitrile
• 2229127-54-0
• EN300-1949397

• Inchi： 1S/C10H10F2N2/c11-10(12,5-6-13)9-3-1-8(7-14)2-4-9/h1-4H,5-6,13H2
• InChI Key： DSLAWZLHUCLXDJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=CC=1)(CCN)F

Computed Properties

• Exact Mass: 196.08120465g/mol
• Monoisotopic Mass: 196.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(3-amino-1,1-difluoropropyl)benzonitrile

4-(3-Amino-1,1-Difluoropropyl)Benzonitrile: A Comprehensive Overview

4-(3-Amino-1,1-Difluoropropyl)Benzonitrile (CAS No. 2229127-54-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure featuring a benzonitrile group and a substituted aminoalkyl chain, exhibits a wide range of applications and potential uses. In this article, we will delve into the properties, synthesis methods, applications, and recent advancements related to 4-(3-amino-1,1-difluoropropyl)benzonitrile, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of 4-(3-amino-1,1-difluoropropyl)benzonitrile consists of a benzene ring substituted with a cyano group at the para position. Attached to the benzene ring is a propyl chain that is difluorinated at the terminal carbon and bears an amino group at the third position. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive substrate for various chemical transformations. The presence of both electron-withdrawing (cyano) and electron-donating (amino) groups creates a dynamic interplay of electronic effects that can be exploited in synthetic chemistry.

Recent studies have highlighted the potential of 4-(3-amino-1,1-difluoropropyl)benzonitrile as a building block in the construction of bioactive molecules. Its ability to undergo nucleophilic substitution reactions at the cyano group has been extensively explored. For instance, researchers have demonstrated that the cyano group can be converted into other functional groups such as hydroxyl or amine groups through catalytic hydrogenation or hydrolysis reactions. These transformations enable the generation of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In addition to its role in organic synthesis, 4-(3-amino-1,1-difluoropropyl)benzonitrile has shown promise in materials science applications. The compound's ability to form stable covalent bonds with other molecules makes it a candidate for use in polymer synthesis or as a cross-linking agent. Recent advancements in click chemistry have further expanded its utility by enabling efficient coupling reactions with azide-containing compounds.

The synthesis of 4-(3-amino-1,1-difluoropropyl)benzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of 4-cyanophenol with a suitable fluoroalkyl halide followed by subsequent amino group introduction via nucleophilic substitution or reductive amination. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity in these processes.

From an environmental standpoint, 4-(3-amino-1,1-difluoropropyl)benzonitrile exhibits moderate stability under standard storage conditions. However, its reactivity under certain conditions necessitates careful handling to prevent unwanted side reactions or degradation. Researchers have also investigated its biodegradation pathways to assess its environmental impact and develop strategies for safe disposal.

In conclusion, 4-(3-amino-1,1-difluoropropyl)benzonitrile (CAS No. 2229127-54-0) is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing chemical innovation is expected to grow further.